Cas no 68002-58-4 (Quaternary ammonium compounds, di-C14-18-alkyldimethyl, Me sulfates)

• Product Name: Quaternary ammonium compounds, di-C14-18-alkyldimethyl, Me sulfates
• CAS No: 68002-58-4
• MF: C₃₅H₇₅NO₄S
• MW: 606.039310693741
• CID: 1722869
• PubChem ID: 22035523
• Update Time: 2025-04-21

Quaternary ammonium compounds, di-C14-18-alkyldimethyl, Me sulfates Chemical and Physical Properties

Names and Identifiers

• Quaternary ammonium compounds, di-C14-18-alkyldimethyl, Me sulfates
• (C14-C18) Dialkyldimethylammonium methyl sulfate
• N-hexadecyl-N,N-dimethylhexadecan-1-aminium methyl sulfate
• dihexadecyl(dimethyl)azanium,methyl sulfate
• 60804-35-5
• EINECS 268-071-2
• 68002-58-4
• 1-aHexadecanaminium, N-ahexadecyl-aN,aN-adimethyl-a, methyl sulfate (1:1)
• WHZOOVRXYOSDEE-UHFFFAOYSA-M
• SCHEMBL5880997
• DTXSID30873466

• Inchi： 1S/C34H72N.CH4O4S/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35(3,4)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2;1-5-6(2,3)4/h5-34H2,1-4H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： WHZOOVRXYOSDEE-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OC.[N+](C)(C)(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 605.54168105g/mol
• Monoisotopic Mass: 605.54168105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 30
• Complexity: 432
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8Ų